![molecular formula C5H8LiNO2S B6214003 lithium(1+) 2-methyl-1,3-thiazolidine-4-carboxylate, Mixture of diastereomers CAS No. 2731006-74-7](/img/no-structure.png)
lithium(1+) 2-methyl-1,3-thiazolidine-4-carboxylate, Mixture of diastereomers
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Lithium(1+) 2-methyl-1,3-thiazolidine-4-carboxylate is a compound that belongs to the class of thiazolidines . Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds . They have sulfur at the first position and nitrogen at the third position . The presence of sulfur enhances their pharmacological properties .
Synthesis Analysis
Thiazolidine motifs are used as vehicles in the synthesis of valuable organic combinations . Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity . A fast, efficient, and stable click-type reaction between 1,2-aminothiols and aldehydes under physiological conditions can afford a thiazolidine product .Molecular Structure Analysis
Thiazolidine is a five-membered heterocycle system having the formula C3H7NS containing one nitrogen and one sulfur atom . The molecular structure of lithium(1+) 2-methyl-1,3-thiazolidine-4-carboxylate is not explicitly mentioned in the search results.Chemical Reactions Analysis
The orthogonal condensation reaction between 1,2-aminothiols and aldehydes to form thiazolidine is an interesting bioconjugation reaction . This type of bioorthogonal reaction offers enormous potential for the coupling of biomolecules in an efficient and biocompatible manner .Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 2-methyl-1,3-thiazolidine-4-carboxylate, Mixture of diastereomers involves the reaction of 2-methyl-1,3-thiazolidine-4-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "2-methyl-1,3-thiazolidine-4-carboxylic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 2-methyl-1,3-thiazolidine-4-carboxylic acid in a suitable solvent", "Add lithium hydroxide to the solution and stir for several hours", "Filter the resulting mixture to remove any insoluble impurities", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization or column chromatography to obtain the desired product, lithium(1+) 2-methyl-1,3-thiazolidine-4-carboxylate, Mixture of diastereomers" ] } | |
CAS No. |
2731006-74-7 |
Molecular Formula |
C5H8LiNO2S |
Molecular Weight |
153.2 g/mol |
IUPAC Name |
lithium;2-methyl-1,3-thiazolidine-4-carboxylate |
InChI |
InChI=1S/C5H9NO2S.Li/c1-3-6-4(2-9-3)5(7)8;/h3-4,6H,2H2,1H3,(H,7,8);/q;+1/p-1 |
InChI Key |
JVASFBAEVMRZMG-UHFFFAOYSA-M |
Canonical SMILES |
[Li+].CC1NC(CS1)C(=O)[O-] |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.